Cas no 848002-73-3 (Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate)

• Product Name: Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate
• CAS No: 848002-73-3
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 2131544
• Update Time: 2025-05-27

Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate
• NBPKQJCULPQVNO-BDAKNGLRSA-N
• 7133AJ
• (3R,4S)-4-Amino-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-6-5-9(13)8(7-14)10(15)17-4/h8-9H,5-7,13H2,1-4H3/t8-,9+/m1/s1
• InChI Key： NBPKQJCULPQVNO-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]([C@H](C(=O)OC)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Topological Polar Surface Area: 81.9

Additional information on Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate

Recent Advances in the Application of Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate (CAS: 848002-73-3) in Chemical Biology and Pharmaceutical Research

Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate (CAS: 848002-73-3) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting neurological disorders and cancer. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique stereochemistry and functional group compatibility. This research brief synthesizes the latest findings on its applications, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel PI3K inhibitors, where its piperidine scaffold was critical for binding affinity. Researchers optimized the Boc-protected amine and ester functionalities to enhance metabolic stability, achieving a 40% improvement in half-life compared to previous analogs. The study underscored the importance of the cis-configuration (confirmed by X-ray crystallography) in maintaining target engagement.

In parallel, a Nature Communications paper (2024) utilized 848002-73-3 as a precursor for radiopharmaceuticals. The team developed a fluorine-18 labeling protocol at the carboxylate position, enabling PET imaging of sigma-2 receptors in glioblastoma models. The Boc group's orthogonal protection was pivotal for achieving >95% radiochemical purity, addressing previous challenges in tracer stability.

Emerging synthetic approaches have also been reported. A Green Chemistry (2023) article detailed a biocatalytic route using engineered lipases to produce the cis-isomer with 99% enantiomeric excess, reducing reliance on traditional resolution methods. This advancement aligns with industry trends toward sustainable API manufacturing.

Notably, the compound's safety profile was recently reevaluated in Regulatory Toxicology and Pharmacology (2024). Acute toxicity studies in rodents (LD50 > 2000 mg/kg) and negative Ames test results support its classification as a low-risk intermediate, though handling guidelines emphasize PPE due to potential esterase-mediated methanol release.

These collective findings position Methyl cis-1-Boc-4-aminopiperidine-3-carboxylate as a multifaceted tool in drug discovery, with growing applications in targeted therapies and diagnostic agents. Future research directions may explore its utility in PROTAC designs or as a chiral auxiliary in asymmetric synthesis.